Cas no 914471-09-3 (INCB024360)

• Product Name: INCB024360
• CAS No: 914471-09-3
• MF: C₉H₇ClFN₅O₂
• MW: 271.635583162308
• MDL: MFCD26142932
• CID: 1062886
• Update Time: 2025-07-09

INCB024360 Chemical and Physical Properties

Names and Identifiers

• INCB024360
• INCB024360 analogue
• 4-Amino-N-(3-chloro-4-fluorophenyl)-N'-hydroxy-1,2,5-oxadiazole-3 -carboximidamide
• IDO-IN2
• IDO-IN-2
• INCB-24360
• IDO5L
• 4-Amino-N-(3-chloro-4-fluorophenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide
• INCB 024360-analog
• 4-Amino-N-(3-chloro-4-fluorophenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboxamidine
• 2HR315841W
• IDO inhibitor 5l
• INCB14943
• AOB6408
• HGXSLPIXNPASGZ-UHFFFAOYSA-N
• HMS3653H15
• BDBM347045
• BCP08453
• US10202388, Ref. B
• s7587
• ABP00
• 1,2,5-Oxadiazole-3-carboximidamide, 4-amino-N-(3-chloro-4-fluorophenyl)-N′-hydroxy- (9CI)
• 4-Amino-N′-(3-chloro-4-fluorophenyl)-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide (ACI)
• 4-Amino-N-(3-chloro-4-fluorophenyl)-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide
• IDO-IN 2
• INCB 14943

• MDL： MFCD26142932
• Inchi： 1S/C9H7ClFN5O2/c10-5-3-4(1-2-6(5)11)13-9(14-17)7-8(12)16-18-15-7/h1-3,17H,(H2,12,16)(H,13,14)
• InChI Key： HGXSLPIXNPASGZ-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=CC(N=C(C2C(N)=NON=2)NO)=CC=1

Computed Properties

• Exact Mass: 271.0272303 g/mol
• Monoisotopic Mass: 271.0272303 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• Molecular Weight: 271.63
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 504.7±60.0°C at 760 mmHg

INCB024360 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Other Chemical additives Functional Additives

Additional information on INCB024360

Recent Advances in INCB024360 (CAS: 914471-09-3) Research: A Comprehensive Review

INCB024360, a small molecule inhibitor with the chemical identifier 914471-09-3, has garnered significant attention in the field of chemical biology and medicine due to its potent and selective inhibition of indoleamine 2,3-dioxygenase 1 (IDO1). IDO1 is a key enzyme in the tryptophan-kynurenine pathway, which plays a crucial role in immune regulation and tumor immune evasion. Recent studies have highlighted the therapeutic potential of INCB024360 in various cancers, autoimmune diseases, and infectious diseases. This research brief synthesizes the latest findings on INCB024360, focusing on its mechanism of action, preclinical and clinical efficacy, and emerging applications.

Recent preclinical studies have demonstrated that INCB024360 effectively suppresses IDO1 activity, leading to enhanced T-cell proliferation and reduced regulatory T-cell (Treg) function. In murine models of melanoma and colorectal cancer, INCB024360 monotherapy showed promising antitumor effects by reversing immune suppression in the tumor microenvironment. Furthermore, combination therapies involving INCB024360 and immune checkpoint inhibitors, such as anti-PD-1 antibodies, have exhibited synergistic effects, resulting in improved tumor regression and prolonged survival. These findings underscore the potential of INCB024360 as a cornerstone in cancer immunotherapy.

Clinical trials have further validated the therapeutic efficacy of INCB024360. Phase I/II studies in patients with advanced solid tumors, including non-small cell lung cancer (NSCLC) and ovarian cancer, reported favorable safety profiles and preliminary evidence of clinical benefit. Biomarker analyses revealed significant reductions in kynurenine levels, confirming target engagement. However, challenges such as patient stratification and optimal dosing regimens remain to be addressed. Ongoing trials are exploring INCB024360 in combination with other immunomodulatory agents to maximize therapeutic outcomes.

Beyond oncology, INCB024360 has shown potential in treating autoimmune disorders such as rheumatoid arthritis (RA) and systemic lupus erythematosus (SLE). By modulating IDO1-mediated immune tolerance, INCB024360 may offer a novel approach to rebalancing immune responses in these conditions. Additionally, emerging research suggests its utility in infectious diseases, where IDO1 overexpression contributes to pathogen persistence. For instance, INCB024360 has been investigated in models of chronic viral infections, demonstrating reduced viral loads and improved immune control.

In conclusion, INCB024360 (914471-09-3) represents a promising therapeutic agent with broad applications in immune-oncology and beyond. Its ability to selectively inhibit IDO1 and reshape the immune landscape has been substantiated by robust preclinical and clinical data. Future research should focus on optimizing combination strategies, identifying predictive biomarkers, and expanding its use to non-oncological indications. As the field advances, INCB024360 is poised to play a pivotal role in next-generation immunotherapies.